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Cat. No.: B12771515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-2-Chlorooctane, the (R)-enantiomer of 2-chlorooctane, is a chiral alkyl halide of interest in

various chemical and pharmaceutical research areas. Its stereochemistry plays a crucial role in

its interactions with other chiral molecules, making a thorough understanding of its physical

properties essential for applications in asymmetric synthesis, stereoselective reactions, and as

a chiral building block in drug development. This technical guide provides a comprehensive

overview of the known physical properties of (-)-2-chlorooctane, supported by experimental

methodologies and conceptual diagrams.

Core Physical Properties
The physical characteristics of (-)-2-chlorooctane are fundamental to its handling, purification,

and application in experimental settings. While data for the specific (-)-enantiomer is limited in

some cases, the properties of the racemic mixture provide a valuable baseline. It is a general

principle that enantiomers share identical physical properties such as boiling point, melting

point, density, and refractive index, differing only in their interaction with plane-polarized light.

Quantitative Data Summary
The following tables summarize the key physical properties of 2-chlorooctane. Data for the

racemic mixture is most commonly reported, and it is expected that the values for (-)-2-
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chlorooctane are identical, with the exception of optical rotation.

Property Value Source(s)

Molecular Formula C₈H₁₇Cl [1][2]

Molecular Weight 148.67 g/mol [2]

Appearance Colorless liquid [3]

Property Value
Temperature
(°C)

Pressure (atm) Source(s)

Boiling Point 171.9 - 178 °C 1 [1][3][4][5]

Melting Point -41.9 to -71.0 °C 1 [3][4]

Density
0.8658 - 0.871

g/cm³
20 1 [4][5]

Refractive Index

(n_D)
1.4273 20 [4]
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Property Value Conditions Source(s)

Specific Rotation

([α]_D)

Not explicitly found for

(-)-2-chlorooctane. It

is established that

enantiomers exhibit

equal and opposite

optical rotation. For

example, (S)-2-

chloropentane has a

specific rotation of

-12.00°. Therefore,

(R)-2-chloropentane

would have a specific

rotation of +12.00°. It

is known that (-)-2-

chlorooctane

corresponds to the

(R)-enantiomer.

Varies with solvent,

concentration,

temperature, and

wavelength.

[6]

Experimental Protocols
The determination of the physical properties of a chiral compound like (-)-2-chlorooctane
relies on established experimental techniques. Below are detailed methodologies for key

experiments.

Measurement of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property that is dependent on temperature and

the wavelength of light.

Apparatus: Abbe Refractometer

Procedure:
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Calibration: Calibrate the refractometer using a standard sample with a known refractive

index, such as distilled water.

Sample Application: Place a few drops of (-)-2-chlorooctane onto the prism surface of the

refractometer.

Measurement: Close the prism and allow the sample to spread into a thin film. While looking

through the eyepiece, adjust the control knob until the boundary between the light and dark

fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the scale.

Temperature Control: Ensure the measurement is performed at a constant, recorded

temperature, as refractive index is temperature-dependent.

Measurement of Specific Rotation
Specific rotation is a fundamental property of chiral compounds and is a measure of the extent

to which a substance rotates the plane of polarized light.

Apparatus: Polarimeter

Procedure:

Solution Preparation: Prepare a solution of known concentration by accurately weighing a

sample of (-)-2-chlorooctane and dissolving it in a specific volume of a suitable achiral

solvent (e.g., ethanol, chloroform).

Blank Measurement: Fill the polarimeter tube with the pure solvent and measure the optical

rotation. This value serves as the blank.

Sample Measurement: Empty the tube, rinse it with the prepared solution, and then fill it with

the solution. Place the tube in the polarimeter and measure the observed optical rotation.

Calculation: The specific rotation ([α]) is calculated using the following formula:

[α] = α / (l * c)
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where:

α is the observed rotation in degrees.

l is the path length of the polarimeter tube in decimeters (dm).

c is the concentration of the solution in grams per milliliter (g/mL).

Visualizations
Relationship Between Enantiomers and Optical Activity
The defining characteristic that differentiates enantiomers is their opposite effect on plane-

polarized light. This relationship is a cornerstone of stereochemistry.

Enantiomeric Relationship and Optical Rotation

2-Chlorooctane (Racemic Mixture)

Chiral Separation

(R)-(-)-2-Chlorooctane
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(S)-(+)-2-Chlorooctane
(Dextrorotatory)

Plane-Polarized Light

 Rotates Left (-) Rotates Right (+)

Click to download full resolution via product page

Caption: Relationship between racemic 2-chlorooctane and its enantiomers.

Experimental Workflow for Determining Specific
Rotation
The process of measuring the specific rotation of a chiral compound follows a systematic

workflow to ensure accuracy and reproducibility.
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Workflow for Specific Rotation Measurement

Preparation

Measurement

Calculation

Weigh (-)-2-Chlorooctane

Dissolve in Solvent
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Calibrate Polarimeter

Calculate Specific Rotation [α]

Record Path Length (l)

Click to download full resolution via product page

Caption: Experimental workflow for determining the specific rotation.

Schematic of a Polarimeter
A polarimeter is the instrument used to measure the angle of rotation caused by passing

polarized light through an optically active substance.
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Schematic of a Polarimeter
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Caption: A simplified schematic of a polarimeter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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